Cas no 1361561-46-7 (6-Chloro-3-(perchlorophenyl)pyridine-2-methanol)

• Product Name: 6-Chloro-3-(perchlorophenyl)pyridine-2-methanol
• CAS No: 1361561-46-7
• MF: C₁₂H₅Cl₆NO
• MW: 391.892197370529
• CID: 4969006
• Update Time: 2025-10-31

6-Chloro-3-(perchlorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(perchlorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H5Cl6NO/c13-6-2-1-4(5(3-20)19-6)7-8(14)10(16)12(18)11(17)9(7)15/h1-2,20H,3H2
• InChI Key： OPYBXQRBYGSCGN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC=C(N=C1CO)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 5.7
• Topological Polar Surface Area: 33.1

Additional information on 6-Chloro-3-(perchlorophenyl)pyridine-2-methanol

Comprehensive Overview of 6-Chloro-3-(perchlorophenyl)pyridine-2-methanol (CAS No. 1361561-46-7)

6-Chloro-3-(perchlorophenyl)pyridine-2-methanol (CAS No. 1361561-46-7) is a specialized chemical compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique pyridine backbone and perchlorophenyl substitution, serves as a versatile intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, featuring a chloro group at the 6-position and a hydroxymethyl moiety at the 2-position, offers distinct reactivity patterns that are exploitable in cross-coupling reactions and derivatization strategies.

In recent years, the demand for halogenated pyridine derivatives like 6-Chloro-3-(perchlorophenyl)pyridine-2-methanol has surged due to their applications in agrochemicals, pharmaceuticals, and material science. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are pivotal in drug discovery. The compound’s perchlorophenyl group enhances its electron-withdrawing properties, making it valuable in designing electron-deficient aromatic systems for optoelectronic devices.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods for complex intermediates like 6-Chloro-3-(perchlorophenyl)pyridine-2-methanol. Green chemistry enthusiasts often search for catalyst-free reactions or microwave-assisted synthesis techniques to produce such compounds with higher yields and lower environmental impact. This aligns with the broader industry shift toward eco-friendly manufacturing processes, a subject frequently queried in academic and industrial forums.

The compound’s solubility and stability under various conditions are also critical parameters for end-users. Studies have shown that 6-Chloro-3-(perchlorophenyl)pyridine-2-methanol exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, which is advantageous for laboratory-scale reactions. Its stability at room temperature makes it a practical choice for long-term storage, a feature highly valued by chemical suppliers and researchers alike.

Another area of interest is the compound’s role in medicinal chemistry. The pyridine scaffold is a common motif in FDA-approved drugs, and modifications at the 2- and 3-positions can significantly alter biological activity. For instance, the hydroxymethyl group in 6-Chloro-3-(perchlorophenyl)pyridine-2-methanol can be further functionalized to create prodrugs or targeted delivery systems, a hot topic in drug formulation research. Queries such as "pyridine derivatives in drug design" or "chlorophenyl group effects on bioavailability" reflect this growing curiosity.

From an analytical perspective, 6-Chloro-3-(perchlorophenyl)pyridine-2-methanol can be characterized using techniques like nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods are essential for verifying purity and structure, especially when the compound is used in sensitive applications like pharmaceutical intermediates. The compound’s distinct NMR peaks and chromatographic retention times are often documented in technical datasheets to assist quality control.

In material science, the electron-withdrawing nature of the perchlorophenyl group makes 6-Chloro-3-(perchlorophenyl)pyridine-2-methanol a candidate for designing organic semiconductors and non-linear optical materials. Searches related to "aromatic compounds in OLEDs" or "pyridine-based polymers" highlight the intersection of this compound with cutting-edge technology. Its potential in photovoltaic cells is another area under exploration, driven by the global push for renewable energy solutions.

Safety and handling of 6-Chloro-3-(perchlorophenyl)pyridine-2-methanol are frequently discussed in chemical safety databases. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) such as gloves and goggles is recommended during handling. This aligns with general laboratory safety protocols, a topic of perpetual relevance in scientific communities.

In summary, 6-Chloro-3-(perchlorophenyl)pyridine-2-methanol (CAS No. 1361561-46-7) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural features and reactivity profile make it a valuable asset in synthetic chemistry, while ongoing research continues to uncover new potentials. As the scientific community prioritizes sustainable synthesis and functional material design, this compound is poised to remain a subject of interest and innovation.